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Compound of Interest

Compound Name:
(2-Cyano-3-

methoxyphenyl)boronic acid

Cat. No.: B1422123 Get Quote

Essential Safety and Handling Guide for (2-
Cyano-3-methoxyphenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of (2-Cyano-3-methoxyphenyl)boronic acid (CAS No. 1164100-84-8). Adherence to

these procedures is vital for ensuring laboratory safety and operational integrity. The

information is compiled from safety data sheets of structurally similar boronic acid compounds.

Hazard Identification and Personal Protective
Equipment
(2-Cyano-3-methoxyphenyl)boronic acid is classified with the following hazard statements:

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H335 (May cause respiratory irritation).[1] Therefore, stringent use of Personal

Protective Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specifications

Eye/Face Protection

Chemical safety goggles or glasses with side-

shields conforming to EN166 or OSHA 29 CFR

1910.133 standards.[2][3] A face shield may be

necessary for larger quantities or when

splashing is possible.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use and

removed using the proper technique to avoid

skin contact.[3]

Skin and Body Protection

A laboratory coat is required.[3] For handling

larger quantities, an impervious apron and other

protective clothing should be worn to prevent

skin exposure.

Respiratory Protection

For nuisance exposures or when dust may be

generated, a particle respirator (e.g., N95 or P1)

is recommended. For higher-level protection,

use appropriate respirator cartridges (e.g.,

OV/AG/P99 or ABEK-P2).[4] Work should be

conducted in a well-ventilated area, preferably a

fume hood.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Handle this compound in a well-ventilated area, such as a chemical

fume hood, especially when generating dust or aerosols.[2] Ensure that eyewash stations

and safety showers are readily accessible.[2][5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[2] Wash

hands thoroughly after handling and before breaks.[4] Contaminated clothing should be

removed and washed before reuse.[4]
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Spill Management: In case of a spill, avoid creating dust. Sweep up the solid material and

place it into a suitable, labeled container for disposal.

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

Disposal Plan:

Dispose of (2-Cyano-3-methoxyphenyl)boronic acid and any contaminated materials as

hazardous chemical waste.

Disposal must be in accordance with local, state, and federal regulations. Do not allow the

product to enter drains.[4]

Waste should be collected in suitable, closed containers for disposal by a licensed

professional waste disposal service.[4]

Experimental Workflow
The following diagram outlines the essential steps for the safe handling of (2-Cyano-3-
methoxyphenyl)boronic acid from receipt to disposal.
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Caption: Safe handling workflow for (2-Cyano-3-methoxyphenyl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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